Receptor tyrosine-protein kinase erbB-2 (48-56)
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Description
Receptor tyrosine-protein kinase erbB-2
Scientific Research Applications
ERBB Receptors and Cancer
The ERBB receptor tyrosine kinases, including ErbB-2, play critical roles in human cancer. Altered expression or activation of ErbB-2 is observed in many epithelial tumors, significantly impacting tumor etiology and progression. These receptors are valuable for understanding cancer biology and as therapeutic targets. Inhibitors targeting ERBB have shown clinical efficacy (Hynes & Lane, 2005).
ErbB Signaling in Development and Cancer
ErbB receptors, including ErbB-2, integrate external stimuli with internal signal transduction pathways, playing pivotal roles in cellular response, development, proliferation, and differentiation. Deregulated expression of ErbB receptors, particularly ErbB-1 and ErbB-2, contributes to malignant transformation and tumor development (Olayioye et al., 2000).
γ-Secretase Cleavage in ErbB-4 Signaling
ErbB-4, related to ErbB-2, undergoes cleavage by γ-secretase, facilitating nuclear translocation and impacting cell proliferation and differentiation. This represents a unique mechanism for receptor tyrosine kinase-mediated signaling (Ni et al., 2001).
Insights into ErbB Receptors and Non-Cancer Diseases
ErbB receptors, including ErbB-2, are involved in various diseases beyond cancer, such as schizophrenia, chronic renal disease, and hypertension. Their roles in these diseases highlight their broader physiological significance (Linggi & Carpenter, 2006).
Therapeutic Perspectives and Challenges
Studies emphasize the complexity of ErbB receptors, including ErbB-2, in signaling and therapeutics. Understanding the intricacies of their signaling pathways is vital for developing effective treatments for conditions where these receptors are implicated (Bublil & Yarden, 2007).
ErbB-2 in Breast Tumors and Lung Cancer
ErbB-2's role in breast tumors with ERBB2 gene amplification and lung cancer with EGFR mutations highlights its significance in cancer development and response to targeted therapies. The PI3K/Akt pathway's involvement in these processes is particularly noteworthy (Hynes & Macdonald, 2009).
Properties
sequence |
HLYQGCQVV |
---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
Synonym |
Receptor tyrosine-protein kinase erbB-2 (48-56) |
Origin of Product |
United States |
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